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This technical guide provides a comprehensive overview of the methodologies used to
measure the exciton diffusion length in the high-performance conjugated polymer, PTB7-Th
(Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl][3-fluoro-2-[(2-
ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]]). An accurate determination of the exciton
diffusion length is critical for optimizing the morphology and performance of organic
photovoltaic (OPV) devices.

Core Concepts: Exciton Diffusion in Organic
Semiconductors

In organic semiconductors like PTB7-Th, the absorption of a photon creates a bound electron-
hole pair known as an exciton. For charge generation in a solar cell, this exciton must travel to
a donor-acceptor interface where it can dissociate into free charge carriers. The average
distance an exciton can travel from its point of generation to its decay is defined as the exciton
diffusion length (LD). A longer exciton diffusion length allows for more efficient charge
generation, particularly in devices with larger domain sizes. The exciton diffusion length is
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related to the exciton diffusion coefficient (D) and the exciton lifetime (t) by the following
equation:

LD =V(D1)

Several techniques can be employed to measure the exciton diffusion length, with
photoluminescence (PL) quenching and transient absorption microscopy (TAM) being two
prominent methods.

Quantitative Data Summary

The following table summarizes the experimentally determined exciton diffusion parameters for
PTB7-Th from cited research.

Measurement Quencher/Con

Parameter Value . . Source
Technique ditions

3D Exciton Photoluminescen

Diffusion Length 12 nm ce (PL) ITIC or IT-4F [1]

(LD) Quenching

Photoluminescen
ce (PL) ITIC or IT-4F [1]
Quenching

Exciton Diffusion (1.0 £0.1) x 10-3
Coefficient (D) cm2 s-1

Experimental Protocols
Photoluminescence (PL) Quenching

This is a widely used method to determine the exciton diffusion length in a host material (PTB7-
Th) by introducing a known concentration of a quencher molecule. The quencher provides a
non-radiative decay pathway for the excitons, leading to a decrease in the photoluminescence
of the host material. By analyzing the extent of this quenching as a function of quencher
concentration, the exciton diffusion coefficient and length can be calculated.

a. Sample Preparation:
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» Solution Preparation: Prepare a stock solution of PTB7-Th in a suitable solvent (e.g.,
chlorobenzene) at a specific concentration (e.g., 10 mg/mL). Prepare a separate stock
solution of the quencher molecule (e.g., a non-fullerene acceptor like ITIC or IT-4F) in the
same solvent.

e Blend Films: Prepare a series of blend solutions with a fixed concentration of PTB7-Th and
varying low concentrations of the quencher.

o Film Deposition: Spin-coat the blend solutions onto pre-cleaned substrates (e.g., quartz or
glass) to form thin films. Also, prepare a neat PTB7-Th film as a reference.

e Annealing: If required, anneal the films under a nitrogen atmosphere to control the
morphology.

b. PL Measurement:

o Steady-State PL: Measure the steady-state photoluminescence spectra of the neat and
blend films using a spectrofluorometer. The excitation wavelength should be chosen to
selectively excite the PTB7-Th.

o Time-Resolved PL (TRPL): Measure the photoluminescence decay dynamics of the neat and
blend films using a time-correlated single photon counting (TCSPC) system. A pulsed laser is
used for excitation, and the decay of the PL intensity over time is recorded.

c. Data Analysis:

e The analysis is based on the Stern-Volmer model, which relates the quenching of
luminescence to the concentration of the quencher.

o The exciton diffusion coefficient (D) can be extracted by fitting the time-resolved PL decay
data of the blend films with a model that accounts for exciton diffusion to the quencher
molecules.

e The exciton diffusion length (LD) is then calculated using the measured exciton lifetime (1) of
the neat PTB7-Th film and the extracted diffusion coefficient (D).

Transient Absorption Microscopy (TAM)
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Transient absorption microscopy is a powerful technique that allows for the direct visualization
of exciton populations in space and time. By observing the expansion of the initial exciton
population, the diffusion coefficient can be determined.

a. Experimental Setup:
o Afemtosecond laser system is used to generate both a pump and a probe pulse.

e The pump pulse is focused to a diffraction-limited spot on the sample, creating a localized
population of excitons.

e The probe pulse, which is delayed in time with respect to the pump, is used to measure the
change in absorption of the sample due to the presence of excitons.

e By scanning the probe beam relative to the pump beam or by using wide-field imaging, a
spatiotemporal map of the exciton population can be generated.[2][3][4]

b. Measurement Procedure:
o Athin film of neat PTB7-Th is prepared on a transparent substrate.
e The sample is placed in the TAM setup.

e The pump pulse excites the sample, and the transient absorption signal is measured as a
function of both the delay time between the pump and probe pulses and the spatial position.

c. Data Analysis:
e The spatial profile of the transient absorption signal at different delay times is analyzed.

e The mean squared displacement (MSD) of the exciton population is calculated as a function
of time.

o The diffusion coefficient (D) is extracted from the slope of the MSD versus time plot.

o The exciton diffusion length (LD) can then be calculated using the independently measured
exciton lifetime (7).
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Caption: Exciton generation, diffusion, and decay pathways in PTB7-Th with a quencher.
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Caption: Experimental workflow for measuring exciton diffusion length using PL quenching.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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